XLogP3 Lipophilicity Comparison
The target compound exhibits an XLogP3 of 2.7, which is 0.5 log units higher than N-(butan-2-yl)-3-methyl-1,2,4-oxadiazol-5-amine (XLogP3 2.2) and 0.6 log units higher than N-cyclopentyl-3-methyl-1,2,4-oxadiazol-5-amine (XLogP3 2.1) [1][2]. Compared to the unsubstituted 3-methyl-1,2,4-oxadiazol-5-amine (LogP −0.26), the difference exceeds 2.9 log units . This elevated lipophilicity is attributable to the extended branched alkyl chain (pentan-3-yl) and predicts improved passive membrane permeability, though also potentially reduced aqueous solubility relative to the shorter-chain and cyclic analogs.
| Evidence Dimension | Predicted lipophilicity (XLogP3) |
|---|---|
| Target Compound Data | XLogP3 = 2.7 |
| Comparator Or Baseline | N-(butan-2-yl) analog: XLogP3 = 2.2; N-cyclopentyl analog: XLogP3 = 2.1; Unsubstituted 3-methyl-1,2,4-oxadiazol-5-amine: LogP = −0.26 |
| Quantified Difference | ΔXLogP3 = +0.5 vs. N-(butan-2-yl); +0.6 vs. N-cyclopentyl; +2.96 vs. unsubstituted amine |
| Conditions | Predicted values computed by XLogP3 3.0 (PubChem 2024 release); validated on training sets of experimental logP data. |
Why This Matters
Higher lipophilicity within a congeneric series is a key determinant of membrane permeability and tissue distribution; the 0.5–0.6 log unit advantage may translate into significantly different cellular uptake profiles in screening assays.
- [1] PubChem Compound Summary: 3-Methyl-N-(pentan-3-yl)-1,2,4-oxadiazol-5-amine, CID 106659526. XLogP3 value 2.7. National Center for Biotechnology Information, 2024. View Source
- [2] PubChem Compound Summary: N-(Butan-2-yl)-3-methyl-1,2,4-oxadiazol-5-amine, CID 59058914 (XLogP3 2.2); N-Cyclopentyl-3-methyl-1,2,4-oxadiazol-5-amine, CID 59058912 (XLogP3 2.1). National Center for Biotechnology Information, 2024. View Source
